Cas no 1423034-39-2 (4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid)

• Product Name: 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid
• CAS No: 1423034-39-2
• MF: C₇H₈ClN₃O₄S₂
• MW: 297.739117622375
• CID: 5576581
• PubChem ID: 71757494
• Update Time: 2025-06-23

4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid

• Inchi： 1S/C7H6ClN3S.H2O4S/c8-6-2-1-5(12-6)4-3-10-7(9)11-4;1-5(2,3)4/h1-3H,(H3,9,10,11);(H2,1,2,3,4)
• InChI Key： MOSOKXORRBDSRZ-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.NC1=NC=C(C2=CC=C(Cl)S2)N1

Additional information on 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid

Introduction to 4-(5-Chlorothiophen-2-yl)-1H-imidazol-2-amine Sulfuric Acid (CAS No. 1423034-39-2)

4-(5-Chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid (CAS No. 1423034-39-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

The chemical structure of 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid is composed of a thiophene ring, an imidazole ring, and a sulfuric acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiophene ring, known for its aromaticity and electron-donating nature, contributes to the compound's stability and reactivity. The imidazole ring, a common motif in many biologically active molecules, enhances the compound's ability to interact with biological targets. The sulfuric acid moiety adds polarity and solubility, which are crucial for its pharmacological behavior.

Recent studies have focused on the biological activities of 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Research has shown that 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid exhibits potent antiviral effects against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the inhibition of viral replication at multiple stages, making it a valuable lead compound for the development of new antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, further studies are needed to optimize its pharmacokinetic parameters and to evaluate its safety profile in animal models.

Clinical trials are currently underway to assess the safety and efficacy of 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical trials to validate its therapeutic potential.

In conclusion, 4-(5-chlorothiophen-2-yl)-1H-imidazol-2-amine sulfuric acid (CAS No. 1423034-39-2) is a promising compound with diverse biological activities. Its anti-inflammatory, antiviral, and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great potential for addressing unmet medical needs in various disease areas.